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Compound of Interest

N-(2-
Compound Name:

iodophenyl)methanesulfonamide

cat. No.: B1298369

Technical Overview of N-(2-
iodophenyl)methanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of
N-(2-iodophenyl)methanesulfonamide, a compound of interest in organic synthesis and
pharmaceutical research.

Physicochemical Data

N-(2-iodophenyl)methanesulfonamide is a sulfonamide derivative characterized by the
presence of an iodine atom on the phenyl ring.[1] This structural feature makes it a valuable
intermediate in various chemical reactions, particularly in palladium-catalyzed cross-coupling
reactions for synthesizing complex heterocyclic compounds.[2] The molecular formula and
weight are fundamental parameters for any experimental and theoretical work involving this
compound.

The key quantitative data for N-(2-iodophenyl)methanesulfonamide are summarized in the
table below.
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Property Value

Molecular Formula C7HsINO2S[1][3][4][5]
Molecular Weight 297.12 g/mol [3]
Monoisotopic Mass 296.93205 Dal[2]
CAS Number 116547-92-3[1][3][4]

Experimental Protocols

Detailed experimental protocols for the synthesis of N-(2-iodophenyl)methanesulfonamide
typically involve the reaction of 2-iodoaniline with methanesulfonyl chloride in the presence of a
base.[2] For analytical confirmation, techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and High-Resolution Mass Spectrometry (HRMS) are employed to verify the
structure and determine the precise molecular weight and elemental formula, respectively.[2]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.

N-(2-iodophenyl)methanesulfonamide

Molecular Formula Molecular Weight
C7HsINO2S 297.12 g/mol

Click to download full resolution via product page

Core properties of N-(2-iodophenyl)methanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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